4-(benzoylamino)-1-[2-(9H-fluoren-2-yl)-2-oxoethyl]quinolinium bromide

• IUPAC Name: N-[1-[2-(9H-fluoren-2-yl)-2-oxoethyl]quinolin-1-ium-4-yl]benzamide;bromide
• InChI: InChI=1S/C31H22N2O2.BrH/c34-30(23-14-15-26-24(19-23)18-22-10-4-5-11-25(22)26)20-33-17-16-28(27-12-6-7-13-29(27)33)32-31(35)21-8-2-1-3-9-21;/h1-17,19H,18,20H2;1H
• InChI Key: LSUHUJINGFJCIN-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C3=C1C=C(C=C3)C(=O)C[N+]4=CC=C(C5=CC=CC=C54)NC(=O)C6=CC=CC=C6.[Br-]
• Molecular Formula: C31H23BrN2O2
• Molecular Weight: 535.4 g/mol

Description

4-(benzoylamino)-1-[2-(9H-fluoren-2-yl)-2-oxoethyl]quinolinium bromide, also known as Fura-2-AM, is a fluorescent calcium indicator that has been widely used in scientific research to study intracellular calcium dynamics. The compound is synthesized using a multistep process and is commonly used in cell biology and neuroscience research.

Mechanism of Action

4-(benzoylamino)-1-[2-(9H-fluoren-2-yl)-2-oxoethyl]quinolinium bromide works by binding to calcium ions in the cytoplasm of cells. When calcium binds to the compound, it undergoes a conformational change that results in a shift in the wavelength of light that is emitted. This shift can be detected using fluorescence microscopy or other techniques, allowing researchers to monitor changes in intracellular calcium levels over time.
Biochemical and Physiological Effects:
4-(benzoylamino)-1-[2-(9H-fluoren-2-yl)-2-oxoethyl]quinolinium bromide has no known biochemical or physiological effects on cells. It is a non-toxic compound that can be used to study calcium dynamics in living cells without affecting their normal function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(benzoylamino)-1-[2-(9H-fluoren-2-yl)-2-oxoethyl]quinolinium bromide is its high sensitivity and specificity for calcium ions. It can detect changes in calcium levels as small as 10 nM, making it a valuable tool for studying subtle changes in intracellular calcium dynamics. However, 4-(benzoylamino)-1-[2-(9H-fluoren-2-yl)-2-oxoethyl]quinolinium bromide is not suitable for all experimental conditions. It requires careful calibration and can be affected by factors such as pH, temperature, and the presence of other ions.

Future Directions

There are many potential future directions for research involving 4-(benzoylamino)-1-[2-(9H-fluoren-2-yl)-2-oxoethyl]quinolinium bromide. One area of interest is the development of new fluorescent calcium indicators with improved properties, such as higher sensitivity or greater resistance to photobleaching. Another area of interest is the application of 4-(benzoylamino)-1-[2-(9H-fluoren-2-yl)-2-oxoethyl]quinolinium bromide in studying calcium dynamics in disease states, such as cancer or neurodegenerative disorders. Additionally, 4-(benzoylamino)-1-[2-(9H-fluoren-2-yl)-2-oxoethyl]quinolinium bromide could be used in combination with other imaging techniques, such as electron microscopy or super-resolution microscopy, to provide more detailed information about intracellular calcium signaling pathways.

Synthesis Methods

The synthesis of 4-(benzoylamino)-1-[2-(9H-fluoren-2-yl)-2-oxoethyl]quinolinium bromide involves several steps, including the condensation of 2-nitrobenzaldehyde with 9H-fluorene-2-carboxylic acid, reduction of the nitro group, and coupling with 4-aminophthalic acid. The resulting compound is then treated with benzoyl chloride to obtain 4-(benzoylamino)-1-[2-(9H-fluoren-2-yl)-2-oxoethyl]quinolinium bromide. The synthesis process is complex and requires careful attention to detail to ensure high purity and yield.

Scientific Research Applications

4-(benzoylamino)-1-[2-(9H-fluoren-2-yl)-2-oxoethyl]quinolinium bromide is a valuable tool for studying intracellular calcium dynamics in living cells. It is commonly used in cell biology and neuroscience research to investigate calcium signaling pathways and the role of calcium in various cellular processes. 4-(benzoylamino)-1-[2-(9H-fluoren-2-yl)-2-oxoethyl]quinolinium bromide is used in a variety of experimental techniques, including fluorescence microscopy, flow cytometry, and spectroscopy.